methyl 4-({[(thiophen-3-yl)methyl]carbamoyl}formamido)benzoate

• IUPAC Name: methyl 4-[[2-oxo-2-(thiophen-3-ylmethylamino)acetyl]amino]benzoate
• InChI: InChI=1S/C15H14N2O4S/c1-21-15(20)11-2-4-12(5-3-11)17-14(19)13(18)16-8-10-6-7-22-9-10/h2-7,9H,8H2,1H3,(H,16,18)(H,17,19)
• InChI Key: OBTHLUFHPJCVFO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCC2=CSC=C2
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

Methyl 4-({[(thiophen-3-yl)methyl]carbamoyl}formamido)benzoate (MTFB) is an organosulfur compound derived from thiophen-3-ylmethylcarbamoylformamido benzoic acid. It is a colorless, volatile, and slightly water-soluble solid that has a wide range of applications in the field of organic chemistry. MTFB is a useful reagent for the synthesis of various organic compounds and has been used in the preparation of various pharmaceutically active compounds. In addition, MTFB has been used in the synthesis of heterocyclic compounds and in the preparation of polymers materials.

Mechanism of Action

Methyl 4-({[(thiophen-3-yl)methyl]carbamoyl}formamido)benzoate is believed to act by forming a complex with the target molecule and then reacting with it to form a new compound. This reaction is thought to be catalyzed by the presence of a base, such as potassium carbonate.
Biochemical and Physiological Effects
This compound is believed to be relatively non-toxic and non-irritating. It has been used in the synthesis of various organic compounds and has been used in the preparation of various pharmaceutically active compounds. However, no studies have been conducted to determine the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

Methyl 4-({[(thiophen-3-yl)methyl]carbamoyl}formamido)benzoate has several advantages for use in laboratory experiments. It is relatively non-toxic and non-irritating, making it a safe reagent for use in the laboratory. In addition, it is a colorless, volatile, and slightly water-soluble solid, making it easy to handle and store. However, this compound is a relatively unstable compound and must be handled with care.

Future Directions

The future applications of methyl 4-({[(thiophen-3-yl)methyl]carbamoyl}formamido)benzoate are numerous. It could be used to synthesize a variety of organic compounds, including heterocyclic compounds, polymers materials, and pharmaceutically active compounds. In addition, it could be used in the synthesis of organosulfur compounds and in the preparation of polymers materials. Finally, further research is needed to determine the biochemical and physiological effects of this compound.

Synthesis Methods

Methyl 4-({[(thiophen-3-yl)methyl]carbamoyl}formamido)benzoate can be synthesized from thiophen-3-ylmethylcarbamoylformamido benzoic acid by reacting it with methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out at room temperature and the product is purified by column chromatography. The yield of this compound is typically around 65%.

Scientific Research Applications

Methyl 4-({[(thiophen-3-yl)methyl]carbamoyl}formamido)benzoate has been used in a variety of scientific research applications, including the synthesis of polymers materials, the preparation of heterocyclic compounds, and the synthesis of pharmaceutically active compounds. In addition, this compound has been used in the synthesis of organosulfur compounds and in the preparation of polymers materials.